Cas no 28115-92-6 (4-Nitrobenzoyl Isothiocyanate)

• Product Name: 4-Nitrobenzoyl Isothiocyanate
• CAS No: 28115-92-6
• MF: C₈H₄N₂O₃S
• MW: 208.193960189819
• MDL: MFCD00041252
• CID: 271315
• PubChem ID: 141398
• Update Time: 2025-08-03

4-Nitrobenzoyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzoyl isothiocyanate,4-nitro-
• 4-Nitrobenzoyl isothiocyanate
• p-Nitrobenzoyl Isothiocyanate
• 4-nitrobenzene-1-carbonyl isothiocyanate
• AKOS009031217
• DTXSID20182392
• 4-nitro-1-benzenecarbonyl isothiocyanate
• FT-0638760
• A819327
• MFCD00041252
• SCHEMBL2370786
• BP-12952
• J-016975
• isothiocyanato-(4-nitrophenyl)methanone
• 28115-92-6
• isothiocyanato-(4-nitrophenyl)-methanone
• DB-047340
• DTXCID30104883
• 4-Nitrobenzoyl Isothiocyanate

• MDL： MFCD00041252
• Inchi： 1S/C8H4N2O3S/c11-8(9-5-14)6-1-3-7(4-2-6)10(12)13/h1-4H
• InChI Key： UNYZFXQNOYBLFS-UHFFFAOYSA-N
• SMILES： S=C=NC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 207.99400
• Monoisotopic Mass: 207.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.39
• Melting Point: 90 °C
• Boiling Point: 187 °C
• Flash Point: 175.3°C
• Refractive Index: 1.641
• PSA: 107.34000
• LogP: 2.36100
• Solubility: Not determined

4-Nitrobenzoyl Isothiocyanate Security Information

• Hazardous Material Identification：
• HazardClass：KEEP COLD, LACHRYMATOR, TOXIC
• Storage Condition：Keep cold.

Additional information on 4-Nitrobenzoyl Isothiocyanate

Professional Introduction to 4-Nitrobenzoyl Isothiocyanate (CAS No. 28115-92-6)

4-Nitrobenzoyl Isothiocyanate, with the chemical formula C₇H₄O₃N₂S, is a significant compound in the realm of organic synthesis and pharmaceutical research. Its unique structure, featuring both a nitro group and an isothiocyanate moiety, makes it a versatile intermediate in the development of various bioactive molecules. This introduction delves into the compound's properties, synthesis methods, and its emerging applications in medicinal chemistry.

The compound's molecular structure is characterized by a benzene ring substituted with a nitro group at the 4-position and an isothiocyanate functional group at the 2-position. The presence of these two distinct functional groups imparts unique reactivity, making it a valuable building block in synthetic chemistry. The nitro group can participate in reduction reactions to form amines, while the isothiocyanate group is highly reactive towards nucleophiles, facilitating the formation of amides and ureas.

In recent years, 4-Nitrobenzoyl Isothiocyanate has garnered attention for its role in the synthesis of pharmacologically active compounds. One notable area of research involves its use in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The isothiocyanate group can react with amines present in protein kinases, leading to the formation of covalent bonds that inhibit their activity. This approach has been explored in several preclinical studies, demonstrating promising results in targeting specific kinases involved in tumor growth.

The compound's utility extends beyond kinase inhibition. Researchers have also investigated its application in the synthesis of protease inhibitors, which are essential for managing viral infections and metabolic disorders. The ability of 4-Nitrobenzoyl Isothiocyanate to form stable amide bonds makes it an ideal candidate for constructing complex peptidomimetics. These peptidomimetics can mimic the structure and function of natural peptides while offering improved pharmacokinetic properties.

Synthetic methodologies for preparing 4-Nitrobenzoyl Isothiocyanate have been refined over the years to achieve high yields and purity. One common method involves the reaction of 4-nitrobenzoyl chloride with sodium thiocyanate followed by an intramolecular cyclization step. This approach ensures the formation of the desired isothiocyanate group while minimizing side reactions. Recent advancements in catalytic systems have further improved the efficiency of these synthetic routes, making them more scalable for industrial applications.

The reactivity of 4-Nitrobenzoyl Isothiocyanate also makes it a valuable tool in material science. For instance, it has been used to functionalize polymers with thiourea groups, enhancing their thermal stability and mechanical properties. These modified polymers find applications in coatings, adhesives, and specialty materials where such properties are critical.

In conclusion, 4-Nitrobenzoyl Isothiocyanate (CAS No. 28115-92-6) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced material engineering. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an even greater role in advancing scientific and technological innovations.